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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518

An In-depth Technical Guide to 3-Pyridinecarboxaldehyde

Overview

3-Pyridinecarboxaldehyde, also known by its common name nicotinaldehyde, is an organic
compound belonging to the class of pyridine carboxaldehydes.[1] It consists of a pyridine ring
substituted with a formyl (aldehyde) group at the 3-position.[1][2] This compound is a vital
chemical intermediate and a versatile building block in the synthesis of a wide array of
products, particularly in the pharmaceutical and agrochemical industries.[3] Its significance
stems from the reactivity of the aldehyde group, which allows for diverse chemical
transformations, making it a key starting material for complex molecules.[4] It is recognized as
a clear yellow to light brown liquid and is a known component of tobacco smoke.[1][5]

Structural Formula and IUPAC Name

The definitive identification of this compound is based on its structure and systematic
nomenclature.

IUPAC Name: Pyridine-3-carbaldehyde[6][7]

Structural Formula: CeHsNO

Canonical SMILES: C1=CC(=CN=C1)C=0I2][3]

InChl Key: QIZUKDFHGGYHMC-UHFFFAOY SA-NI[6]
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Physicochemical Properties

The physical and chemical properties of 3-Pyridinecarboxaldehyde are critical for its

handling, storage, and application in synthesis. The data below is compiled from various

sources for researchers.

Property Value Reference(s)

CAS Number 500-22-1 [6]

Molecular Formula CeHsNO [6][8]

Molecular Weight 107.11 g/mol [8]
Clear yellow to light brown

Appearance o [11[3119]
liquid

Melting Point 7-8 °C (45 °F; 280 K) [51[7]

N ) 78-81 °C at 10 mmHg209-210

Boiling Point [1][5]
°C at 760 mmHg (est.)

Density 1.141 g/mL at 20 °C [1][5]

Refractive Index (n20/D) 1.549 [1]

Vapor Pressure 0.3 hPaat 20 °C [1][10]

Flash Point 60 °C (140 °F) - closed cup [9]

Solubility Miscible in water [3][10]

Storage Temperature

2-8°C, protect from air and
light

[1](2]

Synthesis and Manufacturing

3-Pyridinecarboxaldehyde can be synthesized through several routes, often starting from

readily available pyridine derivatives like 3-methylpyridine or 3-cyanopyridine.

Logical Workflow for Synthesis from 3-Methylpyridine
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Synthesis Workflow: 3-Methylpyridine to 3-Pyridinecarboxaldehyde

3-Methylpyridine

(Starting Material)

Step 1

Chlorination
(+ ClI2, 137-142 °C)

3-(Dichloromethyl)pyridine
(Intermediate)

Catalytic Hydrolysis
(+ H20, CaCO03, 115 °C)

3-Pyridinecarboxaldehyde

(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow from 3-methylpyridine.

Experimental Protocol: Synthesis via Chlorination and
Hydrolysis of 3-Methylpyridine

This method provides a high yield of 3-Pyridinecarboxaldehyde.[5]

Objective: To synthesize 3-Pyridinecarboxaldehyde from 3-methylpyridine with high purity
and yield.

Materials:
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o 3-methylpyridine (100 g)

e Chlorine gas

o Water (616 Q)

e Calcium carbonate (85.4 g)

o Four-necked flask with mechanical stirrer, condenser, thermometer, and gas inlet tube

» Autoclave

» Nitrogen gas

Procedure:

e Chlorination:
o Charge the four-necked flask with 100 g of 3-methylpyridine.
o Begin stirring and slowly heat the flask to 137°C.

o Introduce chlorine gas at a rate of approximately 150 mL/min, maintaining the reaction
temperature between 137°C and 142°C.

o Monitor the reaction's progress using gas chromatography.

o Stop the chlorine flow when the concentration of the intermediate 3-chloromethylpyridine
is below 0.2%.

o Cool the mixture to obtain the chlorination reaction liquid (approx. 154 g), which primarily
contains 3-(dichloromethyl)pyridine. The yield at this stage is approximately 98%.[5]

e Hydrolysis:

o Add the 154 g of the chlorination liquid, 616 g of water, and 85.4 g of calcium carbonate to
an autoclave.

o Seal the autoclave and purge it with nitrogen gas.
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o Begin stirring and slowly heat the mixture to 115°C.

o Maintain the reaction at this temperature for about 8 hours, or until the pressure inside the
autoclave no longer increases, indicating the completion of the reaction.[5]

Results:

o Under these optimized conditions, the final yield of 3-Pyridinecarboxaldehyde can reach up
to 96% (based on the initial 3-methylpyridine), with a purity of approximately 99.3%.[5]

Applications in Research and Drug Development

3-Pyridinecarboxaldehyde is a cornerstone intermediate in multiple sectors due to its

versatile reactivity.[3]

Role as a Versatile Chemical Building Block

A of 3-Pyridir

3-Pyridinecarboxaldehyde
(Key Intermediate)

Organic Synthesis

Fine Chemicals

Herbicides Schiff Bases Ligands for Catalysis

Crop Protection

Agonists
(e.g., Milameline for Alzheimer's)

Anti-inflammatory Agents
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Caption: Role as a central precursor in diverse chemical industries.
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e Pharmaceuticals: It is a critical intermediate for synthesizing active pharmaceutical
ingredients (APIs).[3] It has been utilized in the development of novel anti-inflammatory and
anti-cancer drugs.[4] It is also a precursor in the synthesis of milameline (CI-979), a
muscarinic receptor agonist investigated for its cognitive-activating properties in conditions
like Alzheimer's disease.[9]

e Agrochemicals: In agriculture, it is an essential precursor for manufacturing various
pesticides and herbicides.[3] A notable application is its role as a key intermediate in the
synthesis of the insecticide Pymetrozine.[3][10]

e Organic and Materials Synthesis: Beyond specific industries, it is widely used in organic
synthesis to create Schiff bases, ligands for catalysis, and various heterocyclic compounds.
[3][5] Its reactivity with amines, alcohols, and hydrazines makes it highly valuable for
producing a range of fine chemicals.

Spectral Data

Spectroscopic data is fundamental for the identification and characterization of 3-
Pyridinecarboxaldehyde.
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Spectroscopy Type Key Data /| Peaks Reference(s)

The proton NMR spectrum
shows characteristic shifts for
the aromatic protons on the
pyridine ring and the aldehyde
proton. In CDCIs (89.56 MHZz),
approximate shifts are: 4 10.15
1H NMR [11]
ppm (s, 1H, -CHO), 6 9.11
ppm (d, 1H), 4 8.87 ppm (d,
1H), 6 8.20 ppm (d, 1H), &
7.53 ppm (dd, 1H). In DMSO
(300 MHz), shifts include &

10.14 ppm (-CHO).

The infrared spectrum displays
characteristic absorption
bands. Key peaks would
include a strong C=0
stretching vibration for the

IR Spectrum aldehyde group (typically [12]
~1700 cm~1), C-H stretching
for the aldehyde proton (~2820
and 2720 cm~1), and vibrations
associated with the aromatic

pyridine ring.

The mass spectrum (electron
ionization) provides information
on the molecular weight and

Mass Spectrum ) [12]
fragmentation pattern,
confirming the compound's

structure.

Safety and Handling

Proper handling of 3-Pyridinecarboxaldehyde is crucial due to its hazardous properties.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chemicalbook.com/SpectrumEN_500-22-1_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500221&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500221&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b140518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),
H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H335 (May cause
respiratory irritation), H412 (Harmful to aquatic life with long-lasting effects).[7]

 Signal Word: Warning

e Precautions for Safe Handling:

o

Keep away from heat, sparks, open flames, and other ignition sources.[13]

[¢]

Use in a well-ventilated area.[13]

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, eye shields, and
face shields.[13]

[¢]

Avoid breathing vapors and direct contact with skin and eyes.[13]
o First Aid Measures:

o Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.
[13]

o Skin Contact: Remove contaminated clothing immediately and rinse the skin with plenty of
water.[13]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Seek immediate medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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